Cas no 2174001-30-8 (1-(difluoromethyl)-4-iodo-1H-imidazole)

• Product Name: 1-(difluoromethyl)-4-iodo-1H-imidazole
• CAS No: 2174001-30-8
• MF: C₄H₃F₂IN₂
• MW: 243.981299638748
• CID: 6339860
• PubChem ID: 137951554
• Update Time: 2024-01-16

1-(difluoromethyl)-4-iodo-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-4-iodo-1H-imidazole
• GFQSUKXZIUXKFY-UHFFFAOYSA-N
• AT12590
• SCHEMBL20899903
• 2174001-30-8
• EN300-1662921
• starbld0040952
• 1-(difluoromethyl)-4-iodoimidazole

• Inchi： 1S/C4H3F2IN2/c5-4(6)9-1-3(7)8-2-9/h1-2,4H
• InChI Key： GFQSUKXZIUXKFY-UHFFFAOYSA-N
• SMILES： IC1=CN(C=N1)C(F)F

Computed Properties

• Exact Mass: 243.93090g/mol
• Monoisotopic Mass: 243.93090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.8Ų